Cas no 2229533-32-6 (2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229533-32-6
• MF: C₇H₅F₂N₃O₄
• MW: 233.129108190536
• CID: 6399603
• PubChem ID: 165722378
• Update Time: 2025-10-29

2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• 2229533-32-6
• EN300-1957421

• Inchi： 1S/C7H5F2N3O4/c8-7(9)2-6(7,5(13)14)3-1-10-11-4(3)12(15)16/h1H,2H2,(H,10,11)(H,13,14)
• InChI Key： GFXQMPSNSWLUFG-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=NNC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 233.02481197g/mol
• Monoisotopic Mass: 233.02481197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 112Ų

Additional information on 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is a compound with the CAS number 2229533-32-6. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The molecule is characterized by a cyclopropane ring substituted with fluorine atoms and a nitro-substituted pyrazole group, making it a promising candidate for various chemical and biological studies.

The cyclopropane core of this compound is a three-membered ring structure, which is known for its high strain energy and reactivity. The presence of two fluorine atoms at the 2-position introduces additional electronic effects, enhancing the molecule's stability and reactivity. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, adds further complexity to the structure. The nitro group attached to the pyrazole ring introduces strong electron-withdrawing effects, which can significantly influence the compound's electronic properties and reactivity.

Recent studies have highlighted the potential of 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid in drug discovery. Its unique combination of structural features makes it an ideal candidate for exploring novel therapeutic agents. Researchers have investigated its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent functionalization with fluorine atoms and the pyrazole group. The introduction of the nitro group requires careful control of reaction conditions to ensure selectivity and yield.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. Its structure suggests that it could serve as a lead compound for developing new drugs with improved efficacy and reduced side effects. For instance, its ability to interact with specific biological targets has been explored in preclinical studies, yielding promising results that warrant further investigation.

In addition to its pharmacological applications, 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid has also been studied for its chemical reactivity. The cyclopropane ring's strain energy makes it highly reactive in certain transformations, such as ring-opening reactions. These reactions are valuable in organic synthesis for constructing complex molecules with high precision.

The development of efficient synthetic routes for this compound is an active area of research. Chemists are continually exploring new methodologies to enhance the scalability and sustainability of its production. Green chemistry principles are being integrated into these efforts to minimize environmental impact while maintaining high yields and purity.

From a structural perspective, the molecule's cyclopropane carboxylic acid moiety plays a critical role in determining its physical and chemical properties. The carboxylic acid group contributes to acidity and hydrogen bonding capabilities, which are essential for interactions in biological systems. The combination of these functional groups creates a versatile platform for exploring diverse chemical transformations.

Furthermore, the nitro-substituted pyrazole group imparts unique electronic characteristics to the molecule. This feature has been leveraged in studies examining its role as an inhibitor or activator of specific enzymes or signaling pathways. Understanding these interactions is crucial for designing drugs with targeted therapeutic effects.

In conclusion, 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid represents a fascinating example of how complex molecular architectures can be harnessed for advancing chemical science and medicine. Its structural diversity, reactivity, and potential applications make it a subject of ongoing research interest.